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Compound of Interest

(R)-2-Acetylthio-3-phenylpropionic
Acid

Cat. No.: B024277

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

(R)-2-Acetylthio-3-phenylpropionic acid is a chiral organic compound that serves as a
crucial intermediate in the synthesis of a class of cardiovascular drugs known as vasopeptidase
inhibitors. Its stereospecific structure is paramount to the efficacy of the final active
pharmaceutical ingredients. This technical guide provides a comprehensive overview of its
chemical properties, synthesis, and its role in the mechanism of action of vasopeptidase
inhibitors.

Chemical and Physical Properties

(R)-2-Acetylthio-3-phenylpropionic acid, with the chemical formula C11H1203S, is a
derivative of phenylpropionic acid. While specific experimental data for the (R)-enantiomer is
not readily available in public literature, the properties of its racemate and (S)-enantiomer
provide valuable insights.
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Property Value Source

(2R)-2-(acetylthio)-3-
IUPAC Name ] ] N/A
phenylpropanoic acid

Molecular Formula C11H1203S [1]
Molecular Weight 224.28 g/mol [1]
Melting Point 41-43 °C ((S)-enantiomer) [2]
Boiling Point 358.9 + 35.0 °C (Predicted) [2]
Density 1.260 + 0.06 g/cm? (Predicted) [2]

Soluble in organic solvents
Solubility such as chloroform and [3]

methanol.

2-8°C, sealed in a dry
Storage Temperature ) [2]
environment.

Synthesis of (R)-2-Acetylthio-3-phenylpropionic
Acid
The synthesis of (R)-2-Acetylthio-3-phenylpropionic acid is a multi-step process that

requires careful control of stereochemistry. A common synthetic route starts from the unnatural
amino acid D-phenylalanine.

Experimental Protocol: Synthesis from D-Phenylalanine

This protocol outlines the conversion of D-phenylalanine to (R)-2-bromo-3-phenylpropionic
acid, followed by nucleophilic substitution to yield the target compound.

Step 1: Diazotization and Bromination of D-Phenylalanine to (R)-2-Bromo-3-phenylpropionic
acid[4][5]

o Reaction Setup: In a well-ventilated fume hood, a solution of D-phenylalanine is prepared in
an aqueous hydrobromic acid (HBr) solution. The reaction vessel is cooled to a temperature
between -10 and 30°C.[5]
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o Diazotization: A solution of sodium nitrite (NaNO2) in water is added dropwise to the D-
phenylalanine solution while maintaining the low temperature. This step generates a
diazonium salt intermediate.

e Bromination: The diazonium salt is then decomposed in the presence of a bromide salt,
leading to the formation of (R)-2-bromo-3-phenylpropionic acid.[5]

o Extraction and Isolation: The product is extracted from the aqueous solution using an organic
solvent such as toluene. The organic layer is then concentrated, and the crude product is
purified by crystallization.

Step 2: Nucleophilic Substitution with Thioacetate[4][6]

e Reaction Setup: (R)-2-bromo-3-phenylpropionic acid is dissolved in a suitable organic
solvent.

o Thioacetate Addition: Thioacetic acid and an organic base (e.g., triethylamine) are added to
the solution. The reaction is typically carried out at a temperature between -10 and +30°C.[6]

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

o Workup and Purification: After the reaction is complete, the organic base and excess
thioacetic acid are removed through an acidic agueous wash. The organic layer is dried and
the solvent is evaporated to yield crude (R)-2-Acetylthio-3-phenylpropionic acid. Further
purification can be achieved by column chromatography or recrystallization.
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Need Custom Synthesis?

Email: info@benchchem.com or Request Quote Online.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [(R)-2-Acetylthio-3-phenylpropionic Acid: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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